Cas no 2639446-34-5 (Tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate)

• Product Name: Tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate
• CAS No: 2639446-34-5
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 5665492
• PubChem ID: 165901558
• Update Time: 2025-10-28

Tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2639446-34-5
• tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate
• EN300-27731328
• Tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate

• Inchi： 1S/C19H23NO4/c1-5-22-14-7-9-15(10-8-14)23-17-11-6-13(12-16(17)20)18(21)24-19(2,3)4/h6-12H,5,20H2,1-4H3
• InChI Key： JAYVVBLYMSIMGE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)N)OC1C=CC(=CC=1)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.8Ų

Additional information on Tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate

Tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate: A Comprehensive Overview

In the realm of organic chemistry, the compound known as Tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate (CAS No. 2639446-34-5) has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound is a derivative of benzoic acid, featuring a tert-butyl group and an amino substituent, along with a phenoxy group that introduces additional complexity to its structure. The presence of these functional groups makes it a versatile molecule with promising prospects in pharmaceuticals, agrochemicals, and material science.

The tert-butyl group in the molecule serves as a bulky substituent, which can influence the steric interactions within the compound. This feature is particularly advantageous in drug design, where steric hindrance can play a critical role in determining bioavailability and efficacy. Recent studies have highlighted the importance of such bulky groups in modulating the pharmacokinetic properties of molecules, making Tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate a valuable candidate for further exploration in medicinal chemistry.

The amino group present in the molecule is another key functional group that contributes to its reactivity and biological activity. Amines are known for their ability to form hydrogen bonds, which can enhance solubility and interaction with biological targets. In the context of this compound, the amino group may facilitate interactions with proteins or enzymes, potentially leading to therapeutic effects. Researchers have recently explored the role of amino-containing compounds in targeting specific pathways related to neurodegenerative diseases, opening new avenues for drug development.

The phenoxy group attached to the benzoate ring introduces aromaticity and electronic effects that further enhance the compound's versatility. The ethoxy substituent on the phenoxy ring adds another layer of functionality, potentially influencing the molecule's lipophilicity and bioavailability. Recent advancements in computational chemistry have allowed scientists to predict how such substituents affect molecular properties, enabling more efficient drug design processes.

In terms of synthesis, Tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and desired purity levels. For instance, one common approach involves the reaction of tert-butyl bromide with a suitably substituted benzoic acid derivative under basic conditions. This method has been optimized in recent studies to improve yield and reduce impurities.

The biological activity of this compound has been a focal point for researchers seeking to understand its potential therapeutic applications. In vitro studies have demonstrated that it exhibits moderate activity against certain enzymes implicated in inflammatory processes, suggesting its potential use as an anti-inflammatory agent. Additionally, preliminary animal studies have indicated that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

One area where Tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate shows particular promise is in the field of oncology. Recent research has explored its ability to inhibit cancer cell proliferation by targeting specific signaling pathways. While these findings are still preliminary, they highlight the need for further investigation into its mechanisms of action and potential toxicity profiles.

In conclusion, Tert-butyl 3-amino-4-(4-ethoxyphenoxy)benzoate (CAS No. 2639446-34-5) represents a fascinating example of how structural complexity can lead to diverse functional properties. Its unique combination of functional groups positions it as a valuable tool in various chemical and biological applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific understanding and therapeutic development.